![molecular formula C7H6ClN3 B1280293 1-(Azidomethyl)-4-chlorobenzene CAS No. 27032-10-6](/img/structure/B1280293.png)
1-(Azidomethyl)-4-chlorobenzene
Overview
Description
1-(Azidomethyl)-4-chlorobenzene, or 1-AMCB, is a synthetic organic compound used in a variety of scientific research applications. It is a colorless, volatile, and flammable liquid that is stable under normal conditions. It is a member of the azide family of compounds and is used as a reagent in organic synthesis. It is commonly used in the synthesis of other organic compounds, such as pharmaceuticals, dyes, and polymers.
Scientific Research Applications
Synthesis and Industrial Applications
- Synthesis of Triazole Derivatives : 1-(Azidomethyl)-4-chlorobenzene was utilized in the synthesis of 1,4-disubstituted 1,2,3-triazoles, developed from azidomethyl benzene variants and dipropargyl uracil or thymine. These compounds demonstrated potential as corrosion inhibitors for steel, an important industrial application (Negrón-Silva et al., 2013).
Material Science and Engineering
Liquid Crystalline Polymers : Research into azobenzene-containing poly(1-alkyne)s with varying functional pendant groups, including this compound, revealed their application in creating liquid-crystalline polymers. These polymers displayed unique properties like high cis content, good thermal stability, and solubility in common solvents, making them useful in material science and engineering (Zhou et al., 2006).
Photoresponsive Liquid Crystalline Polymers : In the domain of photoresponsive materials, azobenzene derivatives, including those involving this compound, have been extensively studied. These compounds exhibit properties like reversible photoisomerization and potential use in optical data storage and molecular switches, highlighting their significance in advanced material technologies (Siewertsen et al., 2009).
Environmental Studies
- Environmental Contamination Studies : Studies on chlorobenzenes, including those related to this compound, have investigated their impact on the environment. Research on microbial transformation of chlorobenzenes under anaerobic conditions provides insights into environmental remediation strategies (Adrian et al., 2000).
Chemical Synthesis and Safety
- Improved Synthesis Techniques : Advances in the synthesis of azidomethyl benzene derivatives, including this compound, have been made to enhance safety and efficiency. For example, development in microflow azide processes for safer handling of potentially hazardous chemicals in synthesis has been a focus of research (Kopach et al., 2009).
properties
IUPAC Name |
1-(azidomethyl)-4-chlorobenzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6ClN3/c8-7-3-1-6(2-4-7)5-10-11-9/h1-4H,5H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JMTPIENQTKMREN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CN=[N+]=[N-])Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6ClN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60457531 | |
Record name | 1-(azidomethyl)-4-chlorobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60457531 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
167.59 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
27032-10-6 | |
Record name | 1-(azidomethyl)-4-chlorobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60457531 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 27032-10-6 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the role of 1-(azidomethyl)-4-chlorobenzene in the synthesis of the triazole-based corrosion inhibitors?
A1: this compound serves as a crucial building block in the synthesis of 1,4-disubstituted 1,2,3-triazoles with potential corrosion-inhibiting properties []. It reacts with dipropargyl uracil or dipropargyl thymine through a click chemistry approach, specifically a 1,3-dipolar cycloaddition, to form the desired triazole derivatives []. This reaction utilizes the azide group (-N3) within this compound to form the triazole ring, which is a key structural feature of the target compounds.
Q2: Is there any information about the analytical methods used to characterize the synthesized compounds containing the this compound moiety?
A2: The research article primarily focuses on the synthesis and electrochemical corrosion inhibition evaluation of the triazole derivatives []. While it mentions that the compounds were characterized, it doesn't delve into the specifics of the analytical techniques employed. It's safe to assume that standard characterization methods such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) were likely used to confirm the structures of the synthesized compounds.
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